N-(2-methoxy-5-methylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C20H25N3O2/c1-16-8-9-19(25-2)18(14-16)21-20(24)15-22-10-12-23(13-11-22)17-6-4-3-5-7-17/h3-9,14H,10-13,15H2,1-2H3,(H,21,24)
• InChI Key: WQZBMNOCALWHQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide, commonly known as MMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPA belongs to the class of piperazine derivatives and has been found to exhibit a range of pharmacological properties.

Mechanism of Action

The exact mechanism of action of MMPA is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine. MMPA has been found to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MMPA has been found to exhibit a range of biochemical and physiological effects, including the modulation of pain perception, reduction of anxiety and depression-like behaviors, and the prevention of seizures. MMPA has also been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using MMPA in lab experiments is its high potency and selectivity, which allows for precise targeting of specific neurotransmitter systems. MMPA is also relatively easy to synthesize and has a high degree of stability. However, one of the limitations of using MMPA in lab experiments is its poor solubility in water, which may limit its use in certain experimental protocols.

Future Directions

There are several future directions for the study of MMPA. One area of research is the development of novel MMPA analogs with improved pharmacological properties. Another area of research is the investigation of the long-term effects of MMPA on the brain and behavior. Additionally, further studies are needed to elucidate the exact mechanism of action of MMPA and to determine its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.
Conclusion:
In conclusion, MMPA is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMPA exhibits a range of pharmacological properties and has been found to possess potential therapeutic applications in the treatment of neuropathic pain, anxiety disorders, and depression. MMPA has been extensively studied in animal models, and its efficacy has been demonstrated in various behavioral tests. Further research is needed to fully understand the mechanism of action of MMPA and to determine its potential therapeutic applications.

Synthesis Methods

The synthesis of MMPA involves the reaction of 2-methoxy-5-methylbenzoic acid with thionyl chloride to form 2-methoxy-5-methylbenzoyl chloride. This is then reacted with N-(4-phenyl-1-piperazinyl)acetamide in the presence of triethylamine to form MMPA. The purity of MMPA can be increased by recrystallization from ethanol.

Scientific Research Applications

MMPA has been found to exhibit a range of pharmacological properties, including analgesic, anxiolytic, anticonvulsant, and antidepressant effects. It has also been found to possess potential therapeutic applications in the treatment of neuropathic pain, anxiety disorders, and depression. MMPA has been extensively studied in animal models, and its efficacy has been demonstrated in various behavioral tests.